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Abstract

This application note describes a robust method for Sanger sequencing employing 2'-fluoro
modified deoxynucleoside triphosphates (2'-F dNTPs). This approach offers significant
advantages, including the generation of sequencing fragments with enhanced stability, making
them particularly amenable to analysis by Matrix-Assisted Laser Desorption/lonization Mass
Spectrometry (MALDI-MS). The protocol herein provides a detailed methodology for the
enzymatic incorporation of 2'-F dNTPs and dideoxynucleotide terminators using a thermostable
DNA polymerase, enabling high-quality sequence determination.

Introduction

Sanger sequencing, or the chain-termination method, has been a cornerstone of molecular
biology for decades, providing the gold standard for DNA sequence validation.[1][2] The
method relies on the enzymatic synthesis of DNA strands of varying lengths, each terminated
by a specific dideoxynucleotide (ddNTP).[3][4] Standard Sanger sequencing generates DNA
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fragments that can be susceptible to fragmentation, particularly during analysis by mass
spectrometry.

To address this, 2'-fluoro modified nucleotides have been introduced as substitutes for standard
dNTPs. The fluorine atom at the 2' position of the deoxyribose sugar confers several beneficial
properties to the nucleic acid, including increased resistance to nuclease degradation and
enhanced thermal and chemical stability.[5][6][7] A key advantage is the stabilization of the N-
glycosidic linkage, which reduces base loss and backbone fragmentation during MALDI-MS
analysis.[5][6][7] This application note details a method for performing Sanger sequencing
using 2'-fluoro modified nucleotides, with a focus on a protocol optimized for the use of UITma
DNA polymerase, an enzyme shown to efficiently incorporate both 2'-fluoronucleotides and
ddNTPs.[5][6][7]

Principle of the Method

The fundamental principle of this method aligns with traditional Sanger sequencing. A DNA
synthesis reaction is performed using a DNA template, a primer, a DNA polymerase, a mixture
of the four 2'-fluoro modified deoxynucleoside triphosphates (2'-F dATP, 2'-F dCTP, 2'-F dGTP,
2'-F dTTP), and a small amount of one of the four dideoxynucleoside triphosphates (ddATP,
ddCTP, ddGTP, or ddTTP) in four separate reactions. The DNA polymerase extends the primer,
incorporating the 2'-F dNTPs. When a ddNTP is incorporated, the chain elongation is
terminated due to the absence of a 3'-hydroxyl group. This results in a collection of DNA
fragments of different lengths, each ending with a specific ddNTP. These fragments are then
separated by size, typically by gel electrophoresis, to determine the DNA sequence. The
enhanced stability of the 2'-fluoro modified DNA fragments makes them ideal for subsequent
analysis by MALDI-MS, which can offer a high-throughput and accurate alternative to traditional
gel-based detection.

Materials and Reagents
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Reagent

Supplier

Catalog Number

2'-Deoxy-2'-fluoroadenosine-

Major Supplier Speci
5'-triphosphate : PP (Specify)
2'-Deoxy-2'-fluorocytidine-5'- ] ] )

) Major Supplier (Specify)
triphosphate
2'-Deoxy-2'-fluoroguanosine- ] ) )

) Major Supplier (Specify)

5'-triphosphate
2'-Deoxy-2'-fluorothymidine-5'- ] ) )

] Major Supplier (Specify)
triphosphate
Dideoxynucleotide (ddNTP) set  Major Supplier (Specify)
UlITma DNA Polymerase Major Supplier (Specify)
Thermostable Inorganic ) ) )

Major Supplier (Specify)
Pyrophosphatase
Sequencing Primer Custom Synthesis (Specify)
Single-Stranded DNA Template (Specify) (Specify)

eci eci
(e.g., M13) P P
10X UlITma DNA Polymerase ) .

(Specify) (Specify)
Buffer
Nuclease-free water Major Supplier (Specify)

Protocol: Sanger Sequencing with 2'-Fluoro
Modified Nucleotides

This protocol is adapted from methodologies demonstrated to be effective for incorporating 2'-

fluoro modified nucleotides in a Sanger sequencing workflow.[5][6][7]

1. Preparation of Sequencing Reactions

1.1. For each termination reaction (A, C, G, and T), prepare a master mix. The final volume of

each reaction will be 10 pL.

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://pubmed.ncbi.nlm.nih.gov/9358169/
https://www.researchgate.net/publication/13871743_2'-Fluoro_modified_nucleic_acids_Polymerase-directed_synthesis_properties_and_stability_to_analysis_by_matrix-assisted_laser_desorptionionization_mass_spectrometry
https://mclab.com/a-practical-guide-to-sanger-sequencing-reagents-protocols-and-troubleshooting-tips/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

1.2. Termination Mixes (for each of the four reactions):

Component Volume (pL) Final Concentration
Nuclease-free water Up to 10 pL -
10X UlITma DNA Polymerase

1.0 1X
Buffer
2'-F dNTP Mix (2 mM each) 1.0 200 pM each
ddNTP (A, C,G,orT) (50 uM) 1.0 5 uM
Primer (1 uM) 1.0 100 nM
ssDNA Template (100 ng/uL) 1.0 100 ng
Thermostable Inorganic

0.5 0.05U
Pyrophosphatase (0.1 U/uL)
UlITma DNA Polymerase (5 U/

0.5 25U

ML)

Note: The optimal ratio of 2'-F dNTPs to ddNTPs may need to be empirically determined for

different templates and primers.

2. Thermal Cycling Program

Perform the following thermal cycling program for the sequencing reactions:

Step Temperature (°C) Time Number of Cycles
Initial Denaturation 95 2 min 1

Denaturation 95 30 sec 30

Annealing 55 30 sec

Extension 72 1 min

Final Extension 72 5 min 1

Hold 4 00
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3. Purification of Sequencing Products

For analysis by MALDI-MS, it is crucial to purify the sequencing products to remove
unincorporated nucleotides, primers, and buffer components.

3.1. Enzymatic Purification:

Add 1 pL of Shrimp Alkaline Phosphatase (1 U/uL) and 1 L of Exonuclease | (10 U/uL) to
each 10 pL sequencing reaction.

Incubate at 37°C for 30 minutes.

Inactivate the enzymes by heating to 80°C for 15 minutes.

3.2. Solid-Phase Purification:

Alternatively, use a commercially available PCR purification kit that is suitable for single-
stranded DNA. Follow the manufacturer's instructions.

. Analysis of Sequencing Products
.1. Gel Electrophoresis:

Add 5 pL of formamide loading dye to each purified sequencing reaction.

Denature the samples by heating at 95°C for 5 minutes, then immediately place on ice.
Load the samples onto a denaturing polyacrylamide gel.

Run the gel according to standard procedures.

Visualize the DNA fragments by autoradiography (if using radiolabeled primers) or by
fluorescence (if using fluorescently labeled primers or ddNTPS).

4.2. MALDI-MS Analysis:

Co-crystallize the purified sequencing products with a suitable matrix (e.g., 2,5-
dihydroxybenzoic acid).

Analyze the samples using a MALDI-TOF mass spectrometer. The resulting mass spectrum
will show a series of peaks, with the mass difference between adjacent peaks corresponding
to the mass of the incorporated 2'-fluoro nucleotide.

Data and Performance
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The use of 2'-fluoro modified nucleotides in Sanger sequencing has been shown to yield high-
quality data. The resulting DNA fragments are significantly more stable during MALDI-MS
analysis compared to their unmodified counterparts, exhibiting minimal base loss or backbone
fragmentation.[5][6][7] This leads to cleaner mass spectra and more accurate sequence
determination.

Standard Sanger Sanger Sequencing with
Parameter .
Sequencing 2'-F dNTPs
Fragment Stability (MALDI- Prone to fragmentation and High stability, minimal
MS) base loss fragmentation
Nuclease Resistance Low High
. ) Requires specific polymerases
Polymerase Compatibility Wide range of polymerases
(e.g., UITma)
Comparable to standard
Read Length Up to ~1000 bp
methods
Accuracy High High
Troubleshooting
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Problem

Possible Cause

Solution

No or weak signal

Inefficient polymerase activity

Ensure the use of a compatible
polymerase like UITma.
Optimize enzyme
concentration.

Incorrect annealing

temperature

Optimize the annealing
temperature for the specific

primer-template combination.

High background

Suboptimal dNTP/ddNTP ratio

Empirically determine the
optimal ratio of 2'-F dNTPs to
ddNTPs.

Incomplete purification

Ensure thorough purification of
the sequencing products

before analysis.

False stops or missing bands

Secondary structures in the

template

Increase the denaturation
temperature or add a
denaturant like betaine to the

reaction mix.

Visualizations
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Caption: Experimental workflow for Sanger sequencing with 2'-fluoro modified nucleotides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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